Cas no 1340334-65-7 (2-Methoxy-4-(piperidin-1-yl)aniline)

• Product Name: 2-Methoxy-4-(piperidin-1-yl)aniline
• CAS No: 1340334-65-7
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 2854968
• Update Time: 2025-10-28

2-Methoxy-4-(piperidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(piperidin-1-yl)aniline
• 2-methoxy-4-piperidin-1-ylaniline
• SB43574
• 2-Methoxy-4-(1-piperidinyl)benzenamine
• Benzenamine, 2-methoxy-4-(1-piperidinyl)-
• Z9743

• Inchi： 1S/C12H18N2O/c1-15-12-9-10(5-6-11(12)13)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8,13H2,1H3
• InChI Key： NAMDFHPYOLDNDF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)N1CCCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 2.2
• Topological Polar Surface Area: 38.5

Additional information on 2-Methoxy-4-(piperidin-1-yl)aniline

Comprehensive Guide to 2-Methoxy-4-(piperidin-1-yl)aniline (CAS No. 1340334-65-7): Properties, Applications, and Market Insights

2-Methoxy-4-(piperidin-1-yl)aniline (CAS No. 1340334-65-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This aromatic amine derivative, featuring a methoxy group and a piperidine substituent, exhibits unique chemical properties that make it valuable for various synthetic applications. Researchers and industry professionals frequently search for terms like "2-Methoxy-4-(piperidin-1-yl)aniline synthesis", "CAS 1340334-65-7 applications", and "piperidine-substituted anilines", reflecting the growing interest in this compound.

The molecular structure of 2-Methoxy-4-(piperidin-1-yl)aniline combines an aniline core with a methoxy group at the 2-position and a piperidine ring at the 4-position. This arrangement contributes to its distinct electronic and steric properties, which are crucial for its reactivity in organic transformations. Recent studies have explored its potential as a building block for pharmaceutical intermediates, particularly in the development of central nervous system (CNS) targeting molecules. The compound's ability to modulate biological activity makes it a subject of interest for drug discovery programs.

In the context of current research trends, 2-Methoxy-4-(piperidin-1-yl)aniline has been investigated for its potential in catalysis and material science applications. The presence of both electron-donating groups (methoxy and piperidine) creates interesting electronic properties that can influence reaction outcomes. Scientists searching for "aniline derivatives in catalysis" or "modified anilines for organic electronics" will find this compound particularly relevant to their work.

The synthetic versatility of CAS 1340334-65-7 is another area of significant interest. Modern organic chemists are exploring novel routes to access this compound efficiently, with searches for "green synthesis of 2-Methoxy-4-(piperidin-1-yl)aniline" reflecting the growing emphasis on sustainable chemistry. The compound serves as a precursor for various heterocyclic systems, making it valuable for medicinal chemistry and drug design applications.

From a commercial perspective, the demand for 2-Methoxy-4-(piperidin-1-yl)aniline has been steadily increasing, particularly from pharmaceutical research organizations and specialty chemical manufacturers. Market analysts tracking "fine chemical trends 2023" or "specialty amine market growth" have noted the compound's rising importance. Its unique structural features make it difficult to replace with simpler analogs, creating opportunities for suppliers who can provide high-quality material with consistent purity.

Quality control and analytical characterization of 1340334-65-7 are critical aspects for researchers and manufacturers. Common search queries like "HPLC analysis of 2-Methoxy-4-(piperidin-1-yl)aniline" and "spectroscopic characterization of CAS 1340334-65-7" indicate the technical requirements associated with working with this compound. Advanced techniques such as NMR spectroscopy, mass spectrometry, and chromatographic methods are typically employed to ensure product quality and verify structural integrity.

The stability and storage conditions of 2-Methoxy-4-(piperidin-1-yl)aniline are frequently discussed topics among chemical professionals. Proper handling under inert atmosphere and protection from light are generally recommended to maintain the compound's integrity over time. These practical considerations are often searched as "storage conditions for CAS 1340334-65-7" or "handling aromatic amines in the lab", reflecting the compound's sensitivity to environmental factors.

Looking toward future applications, researchers are exploring the potential of 2-Methoxy-4-(piperidin-1-yl)aniline in emerging fields such as molecular electronics and advanced materials. The compound's conjugated system and ability to participate in charge-transfer complexes make it interesting for organic semiconductor applications. These cutting-edge applications align with current search trends for "functionalized anilines for organic electronics" and "piperidine-containing materials".

For synthetic chemists, the reactivity patterns of CAS 1340334-65-7 present both opportunities and challenges. The electron-rich nature of the aromatic ring influences its behavior in electrophilic substitution reactions, while the amine functionality offers possibilities for further derivatization. Common synthetic queries include "selective functionalization of 2-Methoxy-4-(piperidin-1-yl)aniline" and "protection strategies for substituted anilines", highlighting the technical considerations involved in working with this compound.

In conclusion, 2-Methoxy-4-(piperidin-1-yl)aniline (CAS No. 1340334-65-7) represents a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique structural features and chemical properties continue to make it a subject of active research and commercial interest. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its importance in both academic and industrial settings, addressing current search trends for "specialty aromatic amines" and "pharmaceutical building blocks".